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Compound of Interest

Compound Name: Guanidine, benzylamino-

Cat. No.: B15472400 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Guanidine, benzylamino- (also known as

N-(Phenylmethyl)guanidine) was not readily available. The following guidance is based on

safety information for structurally similar compounds, particularly N-benzyl-N-methylguanidine

and the well-documented Guanidine hydrochloride, as well as general best practices for

handling research chemicals with limited safety data. It is imperative to treat Guanidine,
benzylamino- as a potentially hazardous substance and to conduct a thorough risk

assessment before beginning any work.

This document provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Guanidine, benzylamino-. The

procedural guidance herein is intended to directly answer specific operational questions and

build trust by providing value beyond the product itself.

Personal Protective Equipment (PPE)
When handling Guanidine, benzylamino-, a comprehensive PPE strategy is crucial to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE, and the subsequent sections provide more detailed operational and

disposal plans.
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Protection Type Recommended PPE Specification

Eye and Face Protection
Safety Goggles and Face

Shield

Goggles should be tightly

fitting and conform to EN 166

(EU) or NIOSH (US)

standards. A face shield should

be worn over goggles when

there is a splash hazard.[1]

Hand Protection Chemical-resistant Gloves

Nitrile rubber gloves (minimum

0.11mm thickness) are

recommended. Inspect gloves

before each use and dispose

of them properly after handling

the chemical.[2] For extended

contact, consider double-

gloving.

Body Protection
Laboratory Coat and

Protective Clothing

A flame-retardant lab coat

should be worn. For larger

quantities or when there is a

risk of significant exposure, a

chemical-resistant suit that

protects against chemical

splashes and dust is advised.

[2]

Respiratory Protection Respirator

If engineering controls are

insufficient to maintain

exposure below acceptable

levels, or if dust is generated,

a NIOSH-approved respirator

should be used.[3] For high

concentrations, a full-face

respirator or a positive-

pressure supplied-air respirator

may be necessary.[3]
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Quantitative Hazard Data (Based on Guanidine
Derivatives)
Due to the lack of specific toxicological data for Guanidine, benzylamino-, the following table

presents data for related guanidine compounds to provide an indication of potential hazards.

Compound Toxicity Data Source

Guanidine hydrochloride LD50 Oral (Rat): 475 mg/kg [3]

Guanidine hydrochloride
LD50 Dermal (Rabbit): 2000

mg/kg
[3]

N,N'-Diphenylguanidine
LD50 Oral (Rat): 350-460

mg/kg
[4]

Polyhexamethylene guanidine

(PHMG)
LD50 Oral (Rat): 600 mg/kg [5]

Note: This data is for related compounds and should be used for estimation purposes only. A

comprehensive risk assessment is essential.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Guanidine, benzylamino- is critical to maintaining a safe

laboratory environment.

Preparation and Engineering Controls
Ventilation: Always handle Guanidine, benzylamino- in a well-ventilated area. A chemical

fume hood is strongly recommended to minimize inhalation exposure.[6]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.

Spill Kit: Have a chemical spill kit appropriate for solid reagents readily available.
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Handling the Chemical
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[6]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands

thoroughly with soap and water after handling and before leaving the laboratory.[7]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[8]

In Case of Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[6]

Disposal Plan
Proper disposal of Guanidine, benzylamino- and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization
Guanidine compounds can be toxic to aquatic life.[3] Therefore, Guanidine, benzylamino-
waste should be considered hazardous.

Collection and Storage of Waste
Solid Waste: Collect solid waste in a clearly labeled, sealed container.

Contaminated Materials: Used PPE and any materials used for spill cleanup should be

collected in a designated, sealed waste container.
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Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal Procedure
Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations.[3] Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance.

Professional Disposal: It is recommended to use a licensed hazardous waste disposal

company for the final disposal of the chemical waste. Do not dispose of Guanidine,
benzylamino- down the drain or in the regular trash.[9]

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for safely handling Guanidine,
benzylamino- in a laboratory setting.
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Safe Handling Workflow for Guanidine, benzylamino-
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Caption: Logical workflow for the safe handling of Guanidine, benzylamino-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

